Cas no 128292-53-5 (1,2-Benzenediol,3-(2-hydroxyphenoxy)-)

• Product Name: 1,2-Benzenediol,3-(2-hydroxyphenoxy)-
• CAS No: 128292-53-5
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 206767
• PubChem ID: 182886
• Update Time: 2025-04-19

1,2-Benzenediol,3-(2-hydroxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,3-(2-hydroxyphenoxy)-
• 2,2-DICHLORO-1,1,1,3,3-PENTAFLUOROPROPANE
• 3-(2-hydroxyphenoxy)benzene-1,2-diol
• 2,2',3-TRIHYDROXYDIPHENYL ETHER STANDARD
• 2,2',3-TRIHYDROXYDIPHENYL ETHER
• 2,2',3- Trihydroxybiphenyl Ether
• 2,2'',3-TRIHYDROXYDIPHENYL ETHER STANDARD
• 128292-53-5
• CHEBI:27381
• 2,2',3-trihydroxydiphenyl-ether
• 1,2-Benzenediol, 3-(2-hydroxyphenoxy)-
• 2,3,2'-trihydroxydiphenyl ether
• Q27103098
• 2,2',3-Trihydroxydiphenylether
• DTXSID20155849
• 3-(2-hydroxyphenoxy)catechol
• SCHEMBL4540573
• C07733
• 2,2',3-THD-ether

• Inchi： 1S/C12H10O4/c13-8-4-1-2-6-10(8)16-11-7-3-5-9(14)12(11)15/h1-7,13-15H
• InChI Key： XEAZDMSYJLCYDK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1O)C1C=CC=C(C=1O)O

Computed Properties

• Exact Mass: 218.0579
• Monoisotopic Mass: 218.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 23
• XLogP3: 2.4
• Topological Polar Surface Area: 69.9A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.404
• Boiling Point: 347.3°Cat760mmHg
• Flash Point: 163.8°C
• Refractive Index: 1.674
• PSA: 69.92
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers